Cas no 107947-00-2 (3-Thiophenecarboxylicacid, 4-(methylphenylamino)-)

• Product Name: 3-Thiophenecarboxylicacid, 4-(methylphenylamino)-
• CAS No: 107947-00-2
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 179767
• PubChem ID: 147142
• Update Time: 2025-04-19

3-Thiophenecarboxylicacid, 4-(methylphenylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 4-(methylphenylamino)-
• 4-N-methyl-N-phenylaminothiophene-3-carboxylic acid
• 4-(methyl-phenyl-amino)thiophene-3-carboxylic acid
• 4-(N-methylanilino)thiophene-3-carboxylic acid
• DTXSID40148334
• 107947-00-2
• Mptc-4N3

• Inchi： 1S/C12H11NO2S/c1-13(9-5-3-2-4-6-9)11-8-16-7-10(11)12(14)15/h2-8H,1H3,(H,14,15)
• InChI Key： FIZKARVLIVCPBA-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(=C1)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 233.05113
• Monoisotopic Mass: 233.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.325
• Boiling Point: 400°Cat760mmHg
• Flash Point: 195.7°C
• Refractive Index: 1.668
• PSA: 40.54
• LogP: 3.21420